6-Benzyl-2,5-dimethyl-7-[4-(2-methylphenyl)piperazin-1-yl]-3-phenylpyrazolo[1,5-a]pyrimidine

Specification

• Molecular Formula: C32H33N5
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 6-benzyl-2,5-dimethyl-7-[4-(2-methylphenyl)piperazin-1-yl]-3-phenylpyrazolo[1,5-a]pyrimidine
• Standard InChI: InChI=1S/C32H33N5/c1-23-12-10-11-17-29(23)35-18-20-36(21-19-35)32-28(22-26-13-6-4-7-14-26)24(2)33-31-30(25(3)34-37(31)32)27-15-8-5-9-16-27/h4-17H,18-22H2,1-3H3
• Standard InChI Key: YQXQBXMSHCJURN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3=C(C(=NC4=C(C(=NN43)C)C5=CC=CC=C5)C)CC6=CC=CC=C6

Introduction

Structural Characteristics and Molecular Properties

Core Architecture and Substituent Analysis

The compound’s core consists of a pyrazolo[1,5-a]pyrimidine scaffold, a bicyclic system featuring fused pyrazole and pyrimidine rings. At position 6, a benzyl group ($\text{C}_6\text{H}_5\text{CH}_2$) is attached, while positions 2 and 5 are occupied by methyl groups. The 7-position incorporates a 4-(2-methylphenyl)piperazine moiety, and the 3-position is substituted with a phenyl group. This arrangement creates a sterically hindered yet pharmacologically versatile structure.

Table 1: Molecular Identifiers

Property	Value
IUPAC Name	6-benzyl-2,5-dimethyl-7-[4-(2-methylphenyl)piperazin-1-yl]-3-phenylpyrazolo[1,5-a]pyrimidine
Molecular Formula	$\text{C}_{32}\text{H}_{33}\text{N}_5$
Molecular Weight	487.6 g/mol
Canonical SMILES	CC1=CC=CC=C1N2CCN(CC2)C3=C(C(=NC4=C(C(=NN43)C)C5=CC=CC=C5)C)CC6=CC=CC=C6
InChI Key	YQXQBXMSHCJURN-UHFFFAOYSA-N

Synthetic Pathways and Methodologies

Multi-Step Synthesis Overview

The synthesis involves sequential reactions to construct the pyrazolo[1,5-a]pyrimidine core and introduce substituents. A representative pathway includes:

• Core Formation: Condensation of 5-amino-1H-pyrazole-4-carbonitrile with diketones under acidic conditions to form the pyrazolo[1,5-a]pyrimidine backbone.

• Benzylation: Alkylation at position 6 using benzyl bromide in the presence of a base such as potassium carbonate.

• Piperazine Introduction: Nucleophilic aromatic substitution at position 7 with 4-(2-methylphenyl)piperazine under refluxing toluene.

Table 2: Key Reaction Conditions

Step	Reagents/Catalysts	Temperature	Solvent	Yield (%)
1	HCl, EtOH	80°C	Ethanol	65–70
2	Benzyl bromide, K$_2$CO$_3$	60°C	DMF	75–80
3	4-(2-Methylphenyl)piperazine	110°C	Toluene	60–65

Optimization Challenges

Yield optimization remains challenging due to steric hindrance from the 3-phenyl and 6-benzyl groups, which impede nucleophilic attack at position 7. Microwave-assisted synthesis and transition metal catalysis (e.g., Pd-mediated coupling) are under investigation to improve efficiency.

Physicochemical Properties and Stability

Solubility and Partition Coefficient

The compound exhibits low aqueous solubility (<10 µg/mL at pH 7.4) due to its hydrophobic aryl groups. Calculated logP values (cLogP ≈ 5.2) indicate high lipophilicity, which may limit bioavailability. Prodrug strategies, such as phosphate esterification at the 2-methyl group, are proposed to enhance solubility.

Thermal and Photostability

Differential scanning calorimetry (DSC) shows a melting point of 218–220°C, with decomposition above 300°C. The compound is stable under ambient light for 72 hours but degrades by 15% under UV light, necessitating dark storage conditions.

Comparative Analysis with Related Pyrazolo-Pyrimidine Derivatives

Structural Analogues and Activity Trends

Replacing the 4-(2-methylphenyl)piperazine with piperidine (as in VC20216718) reduces FLT3-ITD inhibition by 10-fold, underscoring the piperazine group’s importance. Conversely, substituting the 3-phenyl group with smaller alkyl chains improves solubility but diminishes target binding.

Table 3: Select Pyrazolo-Pyrimidine Derivatives

Compound	Molecular Target	IC$_{50}$ (nM)	Solubility (µg/mL)
6-Benzyl-2,5-dimethyl-7-[4-(2-methylphenyl)piperazin-1-yl]-3-phenylpyrazolo[1,5-a]pyrimidine	FLT3-ITD (predicted)	Pending	<10
VC20216718	CDK2/Cyclin E	12.4	18
Derivative 14	BACE1	8400	35

Patent Landscape and Clinical Prospects

As of 2025, no patents explicitly claim this compound, but broader patents on pyrazolo[1,5-a]pyrimidines as kinase inhibitors (e.g., WO2023087001A1) may encompass its derivatives. Preclinical toxicity studies are required to advance toward IND-enabling development.